Cas no 1185306-49-3 (2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine)
1185306-49-3 structure
Product Name:2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
CAS No:1185306-49-3
MF:C4H3Cl2N3
MW:167.011203050613
CID:6809994
PubChem ID:45788866
Update Time:2025-03-28
2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
- AKOS015944957
- CS-18920
- F92662
- 1185306-49-3
-
- Inchi: 1S/C4H3Cl2N3/c1-2-7-3(5)9-4(6)8-2/h1H3/i1D3
- InChI Key: BFUGAHPTVMZLAC-FIBGUPNXSA-N
- SMILES: ClC1N=C(N=C(C([2H])([2H])[2H])N=1)Cl
Computed Properties
- Exact Mass: 165.9892327Da
- Monoisotopic Mass: 165.9892327Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 89.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.7Ų
2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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